Cas no 821782-21-2 (Pyridine, 5-bromo-2-(5-octyl-2-thienyl)-)

Pyridine, 5-bromo-2-(5-octyl-2-thienyl)- structure
821782-21-2 structure
Product Name:Pyridine, 5-bromo-2-(5-octyl-2-thienyl)-
CAS No:821782-21-2
MF:C17H22BrNS
MW:352.332282543182
CID:697010
PubChem ID:71419860
Update Time:2025-04-19

Pyridine, 5-bromo-2-(5-octyl-2-thienyl)- Chemical and Physical Properties

Names and Identifiers

    • Pyridine, 5-bromo-2-(5-octyl-2-thienyl)-
    • 5-bromo-2-(5-octylthiophen-2-yl)pyridine
    • DTXSID60839075
    • 821782-21-2
    • Inchi: 1S/C17H22BrNS/c1-2-3-4-5-6-7-8-15-10-12-17(20-15)16-11-9-14(18)13-19-16/h9-13H,2-8H2,1H3
    • InChI Key: MZKPJXGWJLTVIC-UHFFFAOYSA-N
    • SMILES: BrC1=CN=C(C=C1)C1=CC=C(CCCCCCCC)S1

Computed Properties

  • Exact Mass: 351.06563g/mol
  • Monoisotopic Mass: 351.06563g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 8
  • Complexity: 261
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 6.8
  • Topological Polar Surface Area: 41.1Ų

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